N-(4-(2-((4-fluorobenzyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H15FN4O3S/c19-13-4-1-11(2-5-13)8-20-16(25)7-14-10-27-18(22-14)23-17(26)12-3-6-15(24)21-9-12/h1-6,9-10H,7-8H2,(H,20,25)(H,21,24)(H,22,23,26)
• InChI Key: HPHYPSHWTNXXLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3)F
• Molecular Formula: C18H15FN4O3S
• Molecular Weight: 386.4 g/mol
• CAS No.: 946336-74-9

Description

N-(4-(2-((4-fluorobenzyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H15FN4O3S and its molecular weight is 386.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies and Drug Discovery

This compound has been involved in studies focusing on the metabolism and disposition of potent inhibitors targeting diseases such as HIV. For instance, the use of 19F-nuclear magnetic resonance (NMR) spectroscopy in drug discovery programs has been documented, supporting the selection of candidates like MK-0518, a potent inhibitor in this series currently in phase III clinical trials (Monteagudo et al., 2007).

Antimicrobial and Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues, designed through molecular hybridization, have shown promising activity against Mycobacterium tuberculosis. One such compound demonstrated significant in vitro activity, highlighting the potential of these analogues in the development of new antituberculosis agents (Jeankumar et al., 2013).

Antimicrobial and Antifungal Evaluation

A series of novel thiazolidine-2,4-dione carboxamide and amino acid derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. This research underscores the compound's versatility, with several derivatives displaying weak to moderate antibacterial and antifungal activities (Alhameed et al., 2019).

Inhibitory Effects on Met Kinase Superfamily

Research has identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective inhibitors of the Met kinase superfamily. These findings are critical for understanding the compound's applications in treating diseases involving aberrant Met kinase activity (Schroeder et al., 2009).

HIV Integrase Inhibitors

In the realm of HIV treatment, compounds within this chemical family have been explored for their role as integrase inhibitors, a crucial enzyme in the HIV replication process. This research contributes significantly to the development of novel therapeutic agents targeting HIV replication mechanisms (Pace et al., 2007).

Mechanism of Action

Target of Action

It’s worth noting that 2-aminothiazole derivatives, which this compound is a part of, have been documented to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

It’s known that certain 2-aminothiazole derivatives can inhibit tubulin polymerization, disrupting tubulin microtubule dynamics . This could potentially be a mode of action for this compound.

Biochemical Pathways

Given the potential inhibition of tubulin polymerization, it’s plausible that this compound could affect cell division and growth pathways, particularly in cancerous cells .

Result of Action

Based on the potential mode of action, it’s possible that this compound could disrupt cell division and growth in cancerous cells .